Cas no 52750-05-7 (2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester)
52750-05-7 structure
Product Name:2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester
CAS No:52750-05-7
MF:C13H16O3
MW:220.264344215393
CID:358944
PubChem ID:53711494
Update Time:2025-04-19
2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester
- ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate
- Ethyl 3-(4-methoxyphenyl)-2-methylacrylate
- LogP
- DTXSID70706123
- ethyl p-methoxy-alpha-methylcinnamate
- CATWJJBYIYENLW-UHFFFAOYSA-N
- 52750-05-7
-
- Inchi: 1S/C13H16O3/c1-4-16-13(14)10(2)9-11-5-7-12(15-3)8-6-11/h5-9H,4H2,1-3H3
- InChI Key: CATWJJBYIYENLW-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)=CC1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 333.448°C at 760 mmHg
- Flash Point: 137.693°C
- Refractive Index: 1.533
- PSA: 35.53
2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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